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Abstract

Notice to Air Missions (NOTAMS) are critical time-sensitive aeronautical information essential
for the safety of flight operations. The volume, velocity, and variety of NOTAM data present
significant challenges for manual processing and analysis. This technical guide provides a
comprehensive overview of the principles and methodologies for conducting Exploratory Data
Analysis (EDA) on NOTAM archives. We detail data preprocessing techniques, quantitative
analysis, and the application of Natural Language Processing (NLP) and machine learning for
extracting actionable insights. This guide is intended for aviation researchers, data scientists,
and professionals seeking to leverage data-driven approaches to enhance aviation safety and
operational efficiency.

Introduction to NOTAMs and the Need for EDA

NOTAMs are notices distributed by telecommunication containing information concerning the
establishment, condition, or change in any aeronautical facility, service, procedure, or hazard,
the timely knowledge of which is essential to personnel concerned with flight operations.[1][2]
The sheer volume of NOTAMSs, with nearly two million issued annually, coupled with their often
cryptic and abbreviated format, makes manual interpretation a significant challenge for pilots
and dispatchers.[3] Exploratory Data Analysis (EDA) provides a framework for systematically
analyzing NOTAM archives to uncover patterns, anomalies, and trends that can lead to
improved information filtering, risk assessment, and operational planning.[4][5]

The primary objectives of conducting EDA on NOTAM archives include:

¢ Understanding the distribution and characteristics of NOTAMSs.
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« ldentifying common topics and keywords.
e Analyzing temporal patterns of NOTAM issuance.
o Developing and evaluating automated methods for NOTAM classification and filtering.[4]

Data Acquisition and Preprocessing

A crucial first step in the EDA of NOTAM archives is the acquisition and preprocessing of the
data.[4] Historical NOTAM data can be obtained from various sources, including aviation
authorities and specialized data providers.[6][7]

Data Sources

o Federal Aviation Administration (FAA) NOTAM System: A primary source for NOTAMSs in the
United States.

o EUROCONTROL European AIS Database (EAD): A source for European aeronautical
information.[8]

o Commercial Data Providers: Services like Notamify offer access to historical NOTAM
archives with additional features like Al-powered interpretation.[6]

Preprocessing Pipeline

Raw NOTAM data is often semi-structured and contains a mix of standardized codes and free
text, necessitating a robust preprocessing pipeline.[9]

Experimental Protocol: NOTAM Data Preprocessing

o Data Extraction: Parse the raw NOTAM text to extract key fields, including the NOTAM
number, location identifier, effective start and end times, and the full NOTAM message.[10]

o Text Cleaning:
o Convert all text to a consistent case (e.g., lowercase).

o Remove special characters, punctuation, and extra whitespace.
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o Expand common aviation-specific abbreviations and acronyms (e.g., "RWY" to "runway",
"TWY" to "taxiway").[4]

o Tokenization: Split the cleaned text into individual words or tokens.

o Stop Word Removal: Remove common English words that do not carry significant meaning
in the context of analysis (e.g., "the," "is," "in").

o Lemmatization/Stemming: Reduce words to their root form to group together different
inflections of the same word.

Raw NOTAM Archives Parse Key Fields Clean Text Expand Abbreviations Tokenization Remove Stop Words Lemmatization/Stemmin g Processed NOTAM Data
(Lowercase, Punctuation Removal)

Click to download full resolution via product page

Figure 1: NOTAM Data Preprocessing Workflow.

Quantitative Analysis

Following preprocessing, a quantitative analysis of the NOTAM archive can reveal high-level
insights into the data. This involves summarizing the data using descriptive statistics.

NOTAM Volume and Distribution

Analyzing the volume of NOTAMSs over time can help identify trends and seasonality.
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Metric Description Example Value

The total number of NOTAMs
Total NOTAMSs ) 3,730,000
in the dataset.

. . The start and end dates of the
Time Period ) Jan 2022 - Dec 2023
archived data.

The average number of new
Average NOTAMSs per Day ] 5,110
NOTAMs issued each day.

The month with the highest

Peak Issuance Month July
number of new NOTAMS.

The proportion of NOTAMs
Percentage of International that have an international 15%

scope.

NOTAM Categories and Keywords

Understanding the types of NOTAMs is crucial. NOTAMs can be broadly categorized based on
their content.[2][11]
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NOTAM Category Description Frequency Top Keywords
Information related to
airports, including RWY, TWY, CLSD,
Aerodrome ) 45%
runways, taxiways, CONST, WIP
and aprons.
Information about
) airspace restrictions, AIRSPACE,
Airspace N o 25%
military activities, and RESTRICTED, TFR
TFRs.
Changes or outages
Communications of communication 10% FREQ, U/S, COM
frequencies.
Information regarding
o ] the status of NAV, VOR, ILS, GPS,
Navigation Aids o o 15%
navigational aids like OUT OF svC
VOR, ILS, and GPS.
Temporary or new
OBST, CRANE,
Obstacles obstacles, such as 5%
TOWER

cranes or towers.

Advanced Analysis using NLP and Machine

Learning

Advanced analytical techniques can provide deeper insights into the content and relevance of

NOTAMSs.

Topic Modeling

Topic modeling algorithms, such as Latent Dirichlet Allocation (LDA), can be used to

automatically identify the main themes or topics within the NOTAM text.

Experimental Protocol: Topic Modeling with LDA
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o Feature Extraction (TF-IDF): Convert the preprocessed text data into a numerical
representation using Term Frequency-Inverse Document Frequency (TF-IDF). This
technique weights words by their importance in a document relative to the entire corpus.[4]

e Model Training: Train an LDA model on the TF-IDF matrix. The number of topics is a key

hyperparameter that needs to be tuned.

» Topic Interpretation: Analyze the top words associated with each generated topic to assign a

human-readable label.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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